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Compound of Interest

Compound Name: CC-401

Cat. No.: B1684337 Get Quote

Essential Safety and Handling Guide for CC-401
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for CC-401 (CAS No.

395104-30-0), a potent c-Jun N-terminal kinase (JNK) inhibitor. Adherence to these protocols is

essential for ensuring a safe laboratory environment.

Core Safety and Handling Information
CC-401 is a chemical for research use, and its toxicological properties have not been fully

elucidated.[1] Therefore, it must be handled with care, assuming it is a hazardous substance.[1]

[2]
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Property Data

CAS Number 395104-30-0[1][2][3]

Molecular Formula C₂₂H₂₄N₆O[2]

Molecular Weight 388.5 g/mol [2]

Appearance Off-white solid[1]

Purity ≥98%[2]

Melting Point 142 - 145 °C[1]

Solubility
DMSO: ~30 mg/mL[2] PBS (pH 7.2): ~2

mg/mL[2]

Storage Store at -20°C[2]

Stability At least 2 years at -20°C in solid form[2]

LD-50 Data not available[1]

Personal Protective Equipment (PPE)
When handling CC-401, the following personal protective equipment is mandatory to minimize

exposure:

PPE Category Specifications and Procedures

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile).

Inspect gloves for integrity before each use and

replace them immediately if contaminated.

Eye Protection
Use safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection
A buttoned lab coat must be worn to protect skin

and personal clothing.

Respiratory Protection

All work with solid CC-401 or concentrated

solutions must be performed in a certified

chemical fume hood to prevent inhalation.[1]
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Operational and Disposal Protocols
Safe Handling and Storage

General Handling: Avoid all direct contact with the skin, eyes, and clothing.[1][2] Do not

inhale dust or aerosols.[1] Wash hands thoroughly after handling.[2]

Storage: Keep the container tightly sealed and store at -20°C, protected from light and heat.

[1][2] Stock solutions in DMSO are stable for up to one month at -20°C or up to six months at

-80°C.[4] Aqueous solutions should be prepared fresh and are not recommended for storage

beyond one day.[2]

Spill and Emergency Procedures
Spill Response: In case of a spill, evacuate the area. Wearing full PPE, cover liquid spills

with an inert absorbent material. For solid spills, carefully sweep up the material to avoid

creating dust.[1] Place all contaminated materials in a sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol) followed by

a thorough wash with soap and water.[1]

First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[1]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]

Ingestion: Rinse mouth with water and contact a physician.[1]

In all cases of exposure, seek medical attention.

Waste Disposal Plan
All materials contaminated with CC-401, including unused product, empty containers, and

cleaning materials, must be treated as hazardous chemical waste.
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Collect waste in clearly labeled, sealed containers.

Dispose of the waste in accordance with your institution's and local environmental

regulations. Contact your Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Methodologies
Preparation of a 10 mM Stock Solution in DMSO

In a chemical fume hood, accurately weigh 3.885 mg of CC-401.

Transfer the solid to a sterile vial.

Add 1 mL of anhydrous DMSO.

Vortex the mixture until the solid is completely dissolved.

Aliquot into single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Visualized Pathway
JNK Signaling Pathway and CC-401 Inhibition
The diagram below illustrates the c-Jun N-terminal kinase (JNK) signaling cascade and

identifies the point of inhibition by CC-401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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